Cas no 76649-35-9 (Adipic acid, diethylenetriamine, epichlorohydrin, formaldehyde, ammonia, formic acid polymer)

Adipic acid, diethylenetriamine, epichlorohydrin, formaldehyde, ammonia, formic acid polymer structure
76649-35-9 structure
Product Name:Adipic acid, diethylenetriamine, epichlorohydrin, formaldehyde, ammonia, formic acid polymer
CAS No:76649-35-9
MF:C15H35ClN4O8
MW:434.913403749466
CID:564504
PubChem ID:173538
Update Time:2025-04-19

Adipic acid, diethylenetriamine, epichlorohydrin, formaldehyde, ammonia, formic acid polymer Chemical and Physical Properties

Names and Identifiers

    • Adipic acid, diethylenetriamine, epichlorohydrin, formaldehyde, ammonia, formic acid polymer
    • Hexanedioic acid, polymer with N-(2-aminoethyl)-1,2-ethanediamine, ammonia, (chloromethyl)oxirane, formaldehyde and formic acid
    • N'-(2-aminoethyl)ethane-1,2-diamine,azane,2-(chloromethyl)oxirane,formaldehyde,formic acid,hexanedioic acid
    • 76649-35-9
    • Inchi: 1S/C6H10O4.C4H13N3.C3H5ClO.CH2O2.CH2O.H3N/c7-5(8)3-1-2-4-6(9)10;5-1-3-7-4-2-6;4-1-3-2-5-3;2-1-3;1-2;/h1-4H2,(H,7,8)(H,9,10);7H,1-6H2;3H,1-2H2;1H,(H,2,3);1H2;1H3
    • InChI Key: FYHHZAMHAMLKHQ-UHFFFAOYSA-N
    • SMILES: ClCC1CO1.OC(CCCCC(=O)O)=O.OC=O.O=C.N(CCN)CCN.N

Computed Properties

  • Exact Mass: 434.2143418g/mol
  • Monoisotopic Mass: 434.2143418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 190
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 207Ų
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